Cas no 688782-04-9 (1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide
• CAS No: 688782-04-9
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 835002
• PubChem ID: 59343508
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide
• 4-chloro-7-hydroxy-3-methylpyrrolo[2,3-b]pyridine
• SCHEMBL2877343
• 688782-04-9

• Inchi： 1S/C8H7ClN2O/c1-5-4-10-8-7(5)6(9)2-3-11(8)12/h2-4,12H,1H3
• InChI Key： GOFGFWBKDCHWHW-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C2C=1C(C)=CN=2)O

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų